Cas no 1805684-58-5 (1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805684-58-5
• MF: C₁₁H₈BrF₅O
• MW: 331.076640129089
• CID: 4976127
• Update Time: 2025-06-07

1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O/c12-5-7(18)3-6-1-2-9(11(15,16)17)8(4-6)10(13)14/h1-2,4,10H,3,5H2
• InChI Key： XHHCUUNOIAIKGX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)(F)F)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805684-58-5)

1-Bromo-3-(3-(difluoromethyl-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805684-58-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both difluoromethyl and trifluoromethyl substituents in its aromatic ring significantly enhances its potential as a building block for drug development.

The structural composition of this compound includes a brominated ketone moiety attached to a phenyl ring substituted with two fluorinated alkyl groups. This specific arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further functionalization. In recent years, the pharmaceutical industry has increasingly focused on incorporating fluorinated compounds into drug molecules due to their ability to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

Recent studies have highlighted the role of 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one in the development of novel therapeutic agents. Researchers have demonstrated its utility in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, its structural framework has been employed in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated substituents enhance the compound's interaction with biological targets, leading to improved drug-like properties.

The synthesis of CAS No. 1805684-58-5 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been utilized to construct the desired molecular architecture efficiently. These synthetic strategies not only ensure high yields but also minimize side reactions, making the process scalable for industrial applications.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. The unique electronic properties conferred by the fluorinated groups make it a suitable candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, its incorporation into agrochemical formulations could lead to more effective pesticides and herbicides due to enhanced bioavailability and environmental stability.

The ongoing research in this field continues to uncover new applications for 1-Bromo-3-(3-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for society. As our understanding of molecular interactions deepens, compounds like this will play an increasingly vital role in addressing complex global health challenges.

The future prospects of this compound are promising, with ongoing investigations focusing on optimizing its synthetic routes and exploring new derivatives. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers aim to accelerate the discovery of novel bioactive molecules derived from this scaffold. This relentless pursuit of innovation underscores the importance of compounds like CAS No. 1805684-58-5 in advancing the frontiers of chemical biology and drug discovery.